Cas no 15460-13-6 (Phenol,2,4-dibromo-6-cyclohexyl-)

Phenol,2,4-dibromo-6-cyclohexyl- structure
15460-13-6 structure
Product Name:Phenol,2,4-dibromo-6-cyclohexyl-
CAS No:15460-13-6
MF:C12H14Br2O
MW:334.0469622612
CID:204012
PubChem ID:263042
Update Time:2025-04-19

Phenol,2,4-dibromo-6-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4-dibromo-6-cyclohexyl-
    • 2,4-dibromo-6-cyclohexylphenol
    • 2,4-Dibrom-6-cyclohexyl-phenol
    • 2,4-dibromo-6-cyclohexyl-phenol
    • 4,6-Dibrom-2-cyclohexyl-phenol
    • 6-Cyclohexyl-2,4-dibrom-phenol
    • AC1L68TL
    • AC1Q25NT
    • AG-J-25853
    • AR-1D3437
    • CTK4C8349
    • NSC97252
    • DTXSID50294593
    • 15460-13-6
    • NSC-97252
    • NSC 97252
    • Inchi: 1S/C12H14Br2O/c13-9-6-10(12(15)11(14)7-9)8-4-2-1-3-5-8/h6-8,15H,1-5H2
    • InChI Key: FWJGNLDNTRUAGF-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1O)C1CCCCC1)Br

Computed Properties

  • Exact Mass: 331.94112
  • Monoisotopic Mass: 331.941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.658
  • Boiling Point: 292.8°Cat760mmHg
  • Flash Point: 130.9°C
  • Refractive Index: 1.604
  • PSA: 20.23
  • LogP: 4.96490
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